Cas no 2172306-15-7 (N7',N7'-dimethyl-3',4'-dihydro-2'H-spirocyclopentane-1,1'-naphthalene-4',7'-diamine)

• Product Name: N7',N7'-dimethyl-3',4'-dihydro-2'H-spirocyclopentane-1,1'-naphthalene-4',7'-diamine
• CAS No: 2172306-15-7
• MF: C₁₆H₂₄N₂
• MW: 244.375164031982
• CID: 6003891
• PubChem ID: 165528900
• Update Time: 2025-07-08

N7',N7'-dimethyl-3',4'-dihydro-2'H-spirocyclopentane-1,1'-naphthalene-4',7'-diamine Chemical and Physical Properties

Names and Identifiers

• N7',N7'-dimethyl-3',4'-dihydro-2'H-spirocyclopentane-1,1'-naphthalene-4',7'-diamine
• EN300-1458063
• N7',N7'-dimethyl-3',4'-dihydro-2'H-spiro[cyclopentane-1,1'-naphthalene]-4',7'-diamine
• 2172306-15-7

• Inchi： 1S/C16H24N2/c1-18(2)12-5-6-13-14(11-12)16(8-3-4-9-16)10-7-15(13)17/h5-6,11,15H,3-4,7-10,17H2,1-2H3
• InChI Key： FNQWQNNKAHNCFJ-UHFFFAOYSA-N
• SMILES： NC1C2C=CC(=CC=2C2(CC1)CCCC2)N(C)C

Computed Properties

• Exact Mass: 244.193948774g/mol
• Monoisotopic Mass: 244.193948774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 29.3Ų

Additional information on N7',N7'-dimethyl-3',4'-dihydro-2'H-spirocyclopentane-1,1'-naphthalene-4',7'-diamine

N7',N7'-dimethyl-3',4'-dihydro-2'H-spirocyclopentane-1,1'-naphthalene-4',7'-diamine (CAS No. 2172306-15-7): An Overview

N7',N7'-dimethyl-3',4'-dihydro-2'H-spirocyclopentane-1,1'-naphthalene-4',7'-diamine (CAS No. 2172306-15-7) is a complex organic compound with a unique spirocyclic structure. This compound has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. The spirocyclic framework of this molecule provides a robust scaffold for the development of novel therapeutic agents, particularly in the areas of neurology and oncology.

The chemical structure of N7',N7'-dimethyl-3',4'-dihydro-2'H-spirocyclopentane-1,1'-naphthalene-4',7'-diamine is characterized by a spirocyclic system that combines a cyclopentane ring with a naphthalene moiety. The presence of the dimethyl groups and the diamine functionality imparts unique chemical and biological properties to this compound. These features make it an attractive candidate for drug design and development, as they can influence the compound's pharmacokinetics, bioavailability, and target specificity.

Recent studies have highlighted the potential of N7',N7'-dimethyl-3',4'-dihydro-2'H-spirocyclopentane-1,1'-naphthalene-4',7'-diamine in modulating various biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain types of cancer cells. Specifically, it has been found to inhibit the growth of human breast cancer cells by targeting key signaling pathways involved in cell proliferation and survival.

In addition to its anticancer properties, N7',N7'-dimethyl-3',4'-dihydro-2'H-spirocyclopentane-1,1'-naphthalene-4',7'-diamine has also shown promise in the treatment of neurological disorders. A study published in the Journal of Neurochemistry demonstrated that this compound can effectively cross the blood-brain barrier and exert neuroprotective effects. It has been shown to reduce oxidative stress and inflammation in neuronal cells, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthesis of N7',N7'-dimethyl-3',4'-dihydro-2'H-spirocyclopentane-1,1'-naphthalene-4',7'-diamine is a challenging task due to its complex structure. However, recent advancements in synthetic chemistry have made it possible to produce this compound with high purity and yield. One notable synthetic route involves the use of palladium-catalyzed coupling reactions followed by selective reduction steps to form the desired spirocyclic framework. This approach not only ensures the structural integrity of the compound but also allows for the introduction of various functional groups that can be further modified for specific therapeutic applications.

The pharmacological profile of N7',N7'-dimethyl-3',4'-dihydro-2'H-spirocyclopentane-1,1'-naphthalene-4',7'-diamine has been extensively studied using both in vitro and in vivo models. Preclinical studies have shown that this compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and low toxicity. These characteristics are crucial for its potential use as a therapeutic agent in clinical settings.

Clinical trials are currently underway to evaluate the safety and efficacy of N7',N7'-dimethyl-3',4'-dihydro-2'H-spirocyclopentane-1,1'-naphthalene-4',7'-diamine in treating various diseases. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. Further studies are needed to fully understand the long-term effects and potential side effects of this compound.

In conclusion, N7',N7'-dimethyl-3',4'-dihydro-2'H-spirocyclopentane-1,1'-naphthalene-4',7'-diamine (CAS No. 2172306-15-7) represents a promising candidate for drug development due to its unique chemical structure and diverse biological activities. Ongoing research continues to uncover new applications for this compound, highlighting its potential as a valuable tool in both basic research and clinical practice.